Cas no 1806952-20-4 (2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde
• CAS No: 1806952-20-4
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4891571
• Update Time: 2025-05-19

2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-2-5(3-13)6(7(9)10)12-8(4)11/h2-3,7H,1H3
• InChI Key： UBYXWTDOWGVWJH-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C=O)C(C(F)F)=N1

Computed Properties

• Exact Mass: 296.946
• Monoisotopic Mass: 296.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde

2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde

The compound 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde (CAS No. 1806952-20-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, an iodo group at position 6, a methyl group at position 5, and a carboxaldehyde group at position 3. These substituents confer the molecule with distinct reactivity and functionality, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, particularly in the field of optoelectronics. The presence of the carboxaldehyde group in 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde enables the formation of conjugated systems, which are essential for achieving desirable electronic properties such as high conductivity and stability. Researchers have explored the use of this compound in the synthesis of novel polymers and organic semiconductors, demonstrating its potential in creating efficient electronic devices. For instance, a study published in *Advanced Materials* revealed that incorporating this compound into polymer frameworks significantly enhances their charge transport properties, making them suitable for applications in flexible electronics and photovoltaic devices.

In addition to its role in materials science, 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde has also garnered attention in medicinal chemistry. The iodo substituent at position 6 plays a crucial role in modulating the molecule's pharmacokinetic properties, while the methyl group at position 5 contributes to its lipophilicity. These characteristics make the compound an attractive candidate for drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. A recent investigation published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic interventions.

The synthesis of 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the introduction of substituents onto the pyridine ring through directed metallation and subsequent functionalization reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during these reactions. For example, a study reported in *Nature Chemistry* utilized palladium-catalyzed cross-coupling reactions to efficiently introduce the iodo and difluoromethyl groups onto the pyridine ring, showcasing the power of modern catalytic methods in constructing complex organic molecules.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde is crucial for ensuring its sustainable use. Recent research has focused on evaluating its biodegradability under various conditions, with findings indicating that the compound undergoes rapid transformation under aerobic conditions due to its electron-deficient aromatic system. This knowledge is vital for designing eco-friendly synthetic routes and minimizing environmental risks associated with its production and application.

In conclusion, 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-carboxaldehyde (CAS No. 1806952-20-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in materials science, medicinal chemistry, and catalytic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across these fields.